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Compound of Interest

Compound Name: Vanillyl Butyl Ether

Cat. No.: B123786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vanillyl Butyl Ether (VBE), a synthetic ether of vanillyl alcohol, is a widely utilized compound

in the cosmetic, food, and pharmaceutical industries. Its primary characteristic is the ability to

induce a warming sensation upon topical application, a property attributed to its interaction with

the transient receptor potential vanilloid 1 (TRPV1) channel. This technical guide provides an

in-depth overview of the physicochemical properties of VBE, detailed experimental protocols for

their determination, and an exploration of its primary signaling pathway.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Vanillyl Butyl Ether is
fundamental for its application in various formulations. These properties dictate its solubility,

stability, and bioavailability. A summary of key quantitative data is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₈O₃

Molecular Weight 210.27 g/mol

Appearance
Colorless to pale yellow oily

liquid

Odor Faint, characteristic vanilla-like

Boiling Point 241 °C at 760 mmHg

Density 1.057 g/mL at 25 °C

Refractive Index n20/D 1.516

Water Solubility Insoluble

LogP (Octanol-Water Partition

Coefficient)
2.2 - 2.4

Flash Point >110 °C

Experimental Protocols
Standardized methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. The following section outlines the principles of the OECD

(Organisation for Economic Co-operation and Development) guidelines for key parameters.

Boiling Point Determination (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. Several methods are described in the OECD guideline, including the

ebulliometer method, the dynamic method, and the Siwoloboff method.

Principle of the Ebulliometer Method:

An ebulliometer is used to measure the boiling point of a liquid by containing the substance in a

heated vessel equipped with a reflux condenser and a precise temperature measuring device.
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The liquid is heated to its boiling point, and the temperature of the vapor-liquid equilibrium is

recorded. The pressure is carefully controlled and measured.

Water Solubility (OECD Guideline 105)
Water solubility is determined as the saturation mass concentration of a substance in water at a

given temperature. For substances with low solubility like Vanillyl Butyl Ether, the column

elution method is appropriate.

Principle of the Column Elution Method:

A column is packed with an inert support material coated with the test substance. Water is

passed through the column at a slow, constant rate. The concentration of the substance in the

eluate is continuously monitored. The point at which the concentration of the eluate becomes

constant is considered the saturation solubility.

Partition Coefficient (n-octanol/water) - Shake Flask
Method (OECD Guideline 107)
The partition coefficient (LogP) is a measure of the differential solubility of a compound in two

immiscible phases, typically n-octanol and water. It is a key indicator of a substance's

hydrophobicity.

Principle of the Shake Flask Method:

A known volume of n-octanol and water are pre-saturated with each other.

A precisely weighed amount of Vanillyl Butyl Ether is dissolved in one of the phases.

The two phases are then combined in a vessel and shaken until equilibrium is reached.

The phases are separated, and the concentration of the analyte in each phase is determined

using a suitable analytical method, such as HPLC or GC.

The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.
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Mechanism of Action: TRPV1 Signaling Pathway
Vanillyl Butyl Ether exerts its characteristic warming effect through the activation of the

Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel

predominantly expressed in sensory neurons.

The binding of VBE to the TRPV1 receptor initiates a conformational change in the channel,

leading to its opening. This allows for the influx of cations, primarily calcium (Ca²⁺) and sodium

(Na⁺), into the neuron. The influx of these positively charged ions depolarizes the cell

membrane, generating an action potential that is propagated along the sensory nerve to the

central nervous system, where it is perceived as a warming sensation.
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VBE activation of the TRPV1 signaling pathway.

Experimental Workflow: HPLC Analysis of Vanillyl
Butyl Ether in a Cosmetic Cream
High-Performance Liquid Chromatography (HPLC) is a precise and reliable method for the

quantification of VBE in complex matrices such as cosmetic formulations. The following

diagram illustrates a typical experimental workflow.
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Workflow for HPLC analysis of VBE in cosmetics.
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This guide provides a foundational understanding of the physicochemical properties of Vanillyl
Butyl Ether and its primary mechanism of action. The detailed protocols and workflows serve

as a practical resource for researchers and professionals in the field. Further investigation into

the downstream signaling effects and formulation optimization will continue to expand the

applications of this versatile compound.

To cite this document: BenchChem. [Vanillyl Butyl Ether: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123786#physicochemical-properties-of-vanillyl-butyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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